Cas no 1020246-24-5 (N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide)

N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide structure
1020246-24-5 structure
Product Name:N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide
CAS No:1020246-24-5
MF:C23H19N3O2S
MW:401.480863809586
CID:6441959
Update Time:2025-07-14

N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide
    • 1-Naphthalenecarboxamide, N-[2,6-dihydro-2-(2-methylphenyl)-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
    • Inchi: 1S/C23H19N3O2S/c1-15-7-2-5-12-21(15)26-22(19-13-29(28)14-20(19)25-26)24-23(27)18-11-6-9-16-8-3-4-10-17(16)18/h2-12H,13-14H2,1H3,(H,24,27)
    • InChI Key: UQKSNUATYNCFBD-UHFFFAOYSA-N
    • SMILES: C1(C(NC2N(C3=CC=CC=C3C)N=C3CS(=O)CC3=2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 617.1±55.0 °C(Predicted)
  • pka: 11.82±0.20(Predicted)

N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide Pricemore >>

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Additional information on N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide

Research Brief on N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide (CAS: 1020246-24-5)

This research brief provides an in-depth analysis of the latest scientific findings related to the compound N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide (CAS: 1020246-24-5), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its unique structural features and potential therapeutic applications, particularly in the modulation of specific biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analysis reveals that the thieno[3,4-c]pyrazole core, coupled with the naphthalene-1-carboxamide moiety, confers high binding affinity to target proteins involved in inflammatory and oncogenic pathways. Computational docking studies and in vitro assays have demonstrated its efficacy as a selective inhibitor of key enzymes, such as protein kinases and phosphodiesterases, which are critical in disease progression.

In vivo experiments using murine models have further validated the therapeutic potential of this compound. Preliminary results indicate significant anti-inflammatory and anti-proliferative effects, with minimal off-target toxicity. Pharmacokinetic studies highlight its favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Researchers have also explored its synergistic effects when combined with existing therapeutics, suggesting potential for combination therapy in complex diseases.

The synthesis and optimization of N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide have been refined to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure compound integrity. These advancements are critical for scaling up production for future clinical trials.

Despite these promising findings, challenges remain in fully understanding the compound's long-term safety profile and its interactions with other drugs. Ongoing research aims to address these gaps through comprehensive toxicology studies and mechanistic investigations. The compound's potential as a first-in-class therapeutic agent underscores the importance of continued investment in its development.

In conclusion, N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide represents a significant advancement in chemical biology and drug discovery. Its unique properties and demonstrated efficacy in preclinical models position it as a strong candidate for further investigation. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutic interventions.

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